3-ethyl-8-[3-(1H-imidazol-2-yl)benzoyl]-1-oxa-3,8-diazaspiro[4.5]decan-2-one

• IUPAC Name: 3-ethyl-8-[3-(1H-imidazol-2-yl)benzoyl]-1-oxa-3,8-diazaspiro[4.5]decan-2-one
• InChI: InChI=1S/C19H22N4O3/c1-2-22-13-19(26-18(22)25)6-10-23(11-7-19)17(24)15-5-3-4-14(12-15)16-20-8-9-21-16/h3-5,8-9,12H,2,6-7,10-11,13H2,1H3,(H,20,21)
• InChI Key: NVXOTMLIVLHADU-UHFFFAOYSA-N
• Canonical SMILES: CCN1CC2(CCN(CC2)C(=O)C3=CC=CC(=C3)C4=NC=CN4)OC1=O
• Molecular Formula: C19H22N4O3
• Molecular Weight: 354.4 g/mol

Description

Synthesis Analysis

The synthesis of spiro compounds, including those related to "3-ethyl-8-[3-(1H-imidazol-2-yl)benzoyl]-1-oxa-3,8-diazaspiro[4.5]decan-2-one," typically involves multistep reactions, starting from readily available precursors. A common approach includes the condensation of cyclohexanone with aryl amine followed by treatment with specific reagents to introduce the desired functional groups (Srinivas et al., 2008).

Molecular Structure Analysis

The molecular structure of spiro compounds is characterized by their spiro-connected rings, which result in a three-dimensional architecture. This unique structure has been elucidated through techniques such as X-ray diffraction, providing detailed information about the compound's geometry and conformations (Quadrelli et al., 2011).

Chemical Reactions and Properties

Spiro compounds exhibit a range of chemical reactivities due to their distinct structural features. They participate in various chemical reactions, including cycloadditions and rearrangements, which are useful for further functionalization or for the synthesis of complex molecules (Kirschke et al., 1994).

Physical Properties Analysis

The physical properties of spiro compounds, such as melting points, solubility, and crystal structures, are influenced by their molecular architecture. Detailed studies, including thermal analyses and crystallography, help in understanding these properties and their implications for material science applications (Wang et al., 2011).

Mechanism of Action

The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Future Directions

The broad range of chemical and biological properties of imidazole derivatives makes them an important synthon in the development of new drugs. Therefore, future research may focus on the development of novel imidazole derivatives with improved properties and efficacy.